Cas no 494-20-2 (2-thia-9-azatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,11,13-hexaene)

2-thia-9-azatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,11,13-hexaene structure
494-20-2 structure
Product Name:2-thia-9-azatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,11,13-hexaene
CAS No:494-20-2
MF:C13H11NS
MW:213.298141717911
MDL:MFCD00514659
CID:2709565
PubChem ID:12310482
Update Time:2025-04-21

2-thia-9-azatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,11,13-hexaene Chemical and Physical Properties

Names and Identifiers

    • 2-thia-9-azatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,11,13-hexaene
    • 10,11-dihydrodibenz[b,f][1,4] thiazepine
    • 10,11-Dihydrodibenz[b,f] [1,4]thiazepine
    • GNDBCHFUHBNJPI-UHFFFAOYSA-N
    • 10,11-Dihydrodibenz[b,f][1,4]thiazepine
    • 10,11-dihydrodibenz[b,f] [1,4] thiazepine
    • SCHEMBL4510651
    • DTXSID701274100
    • 2-thia-9-azatricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,11,13-hexaene
    • 494-20-2
    • 10,11-dihydrodibenzo[b,f][1,4]thiazepine
    • 10.11-Dihydrodibenz[b,f][1,4]thiazepine
    • 10,11-Dihydrodibenzo(b,f)(1,4)thiazepine
    • EN300-9433006
    • MDL: MFCD00514659
    • Inchi: 1S/C13H11NS/c1-3-7-12-10(5-1)9-14-11-6-2-4-8-13(11)15-12/h1-8,14H,9H2
    • InChI Key: GNDBCHFUHBNJPI-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2NCC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 213.06122053Da
  • Monoisotopic Mass: 213.06122053Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 37.3Ų

2-thia-9-azatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,11,13-hexaene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-9433006-0.05g
2-thia-9-azatricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,11,13-hexaene
494-20-2 95.0%
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$683.0 2025-03-21
Enamine
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494-20-2 95.0%
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Enamine
EN300-9433006-0.25g
2-thia-9-azatricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,11,13-hexaene
494-20-2 95.0%
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$748.0 2025-03-21
Enamine
EN300-9433006-0.5g
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494-20-2 95.0%
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$781.0 2025-03-21
Enamine
EN300-9433006-1.0g
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494-20-2 95.0%
1.0g
$813.0 2025-03-21
Enamine
EN300-9433006-2.5g
2-thia-9-azatricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,11,13-hexaene
494-20-2 95.0%
2.5g
$1594.0 2025-03-21
Enamine
EN300-9433006-5.0g
2-thia-9-azatricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,11,13-hexaene
494-20-2 95.0%
5.0g
$2360.0 2025-03-21
Enamine
EN300-9433006-10.0g
2-thia-9-azatricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,11,13-hexaene
494-20-2 95.0%
10.0g
$3500.0 2025-03-21
Enamine
EN300-9433006-1g
2-thia-9-azatricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,11,13-hexaene
494-20-2
1g
$813.0 2023-09-01
Enamine
EN300-9433006-5g
2-thia-9-azatricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,11,13-hexaene
494-20-2
5g
$2360.0 2023-09-01
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